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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B12309658

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Metaxalone-d3, a deuterated analog of the skeletal muscle relaxant Metaxalone. This
document is intended to serve as a resource for researchers in pharmacology, drug
metabolism, and related fields who require a stable isotope-labeled internal standard for
bioanalytical studies or wish to investigate the pharmacokinetic profile of Metaxalone.

Commercial Availability and Supplier Specifications

Metaxalone-d3 is available for research purposes from specialized chemical suppliers. The
following table summarizes the key quantitative data for Metaxalone-d3 as offered by
prominent vendors in the research chemical space. Researchers are advised to contact the
suppliers directly for the most current pricing, availability, and detailed certificates of analysis.
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. Molecular ...
. CAS Chemical . . Additional
Supplier Weight ( Purity .
Number Formula Information
g/mol )
Not specified;
Simson Certificate of Also offers
1192812-66- C12H12D3N
Pharma 0 03 224.27 Analysis Metaxalone-
Limited[1] provided with  d6.
purchase.[1]
o Solubility: 10
Immunomart] 1192812-66- Not explicitly )
224.27 98.0%][2] mM in
2] 0 stated
DMSO.[2]

Understanding the Significance of Deuteration

The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, in the
Metaxalone molecule results in Metaxalone-d3. This isotopic labeling is a critical tool in
pharmacokinetic studies for several reasons:

« Internal Standard in Mass Spectrometry: Due to its identical chemical properties to unlabeled
Metaxalone but distinct mass, Metaxalone-d3 serves as an ideal internal standard for
guantitative analysis by liquid chromatography-mass spectrometry (LC-MS). This allows for
precise and accurate measurement of Metaxalone concentrations in biological matrices.

o Pharmacokinetic Investigations: Deuterium substitution can sometimes lead to a "kinetic
isotope effect,"” where the C-D bond is stronger than the C-H bond. This can result in altered
metabolic pathways and a different pharmacokinetic profile compared to the parent drug.
Studying these differences can provide valuable insights into the drug's metabolism and
potential for developing "deuterated drugs" with improved therapeutic properties. For a
general overview of the impact of deuterium substitution on the pharmacokinetics of
pharmaceuticals, researchers can refer to publications on the topic.[2]

Experimental Methodologies

While specific experimental protocols for the use of Metaxalone-d3 are often developed and
validated in-house by research laboratories, a general workflow for its application as an internal
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standard in a pharmacokinetic study is outlined below.

General Workflow for Metaxalone Quantification using
Metaxalone-d3
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Caption: Workflow for quantifying Metaxalone in biological samples using Metaxalone-d3 as
an internal standard.

Procurement and Quality Control

The following diagram illustrates a logical workflow for the procurement and quality control of
Metaxalone-d3 for research applications.
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Caption: A typical workflow for the procurement and quality control of research-grade
Metaxalone-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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